Cas no 114446-51-4 (Desamino Chloro (S)-Fluoxetine)

• Product Name: Desamino Chloro (S)-Fluoxetine
• CAS No: 114446-51-4
• MF: C₁₆H₁₄ClF₃O
• MW: 314.729974269867
• CID: 1065266
• PubChem ID: 10870760
• Update Time: 2025-06-10

Desamino Chloro (S)-Fluoxetine Chemical and Physical Properties

Names and Identifiers

• Desamino Chloro (S)-Fluoxetine
• 1-[(1S)-3-chloro-1-phenylpropoxy]-4-(trifluoromethyl)benzene
• 1-[(1S)-3-Chloro-1-phenylpropoxy]-4-(trifluoroMethyl)-benzene
• (S)-1-Chloro-3-[(4-trifluoroMethylphenyl)oxy]-3-phenylpropane
• SCHEMBL2690834
• (S)-1-(3-Chloro-1-phenylpropoxy)-4-(trifluoromethyl)benzene
• DTXSID20446603
• VOPIMWRKIKTDPS-HNNXBMFYSA-N
• 1-[(1S)-3-Chloro-1-phenylpropoxy]-4-(trifluoromethyl)-benzene; (S)-1-Chloro-3-[(4-trifluoromethylphenyl)oxy]-3-phenylpropane
• 114446-51-4

• Inchi： 1S/C16H14ClF3O/c17-11-10-15(12-4-2-1-3-5-12)21-14-8-6-13(7-9-14)16(18,19)20/h1-9,15H,10-11H2/t15-/m0/s1
• InChI Key： VOPIMWRKIKTDPS-HNNXBMFYSA-N
• SMILES： ClCC[C@@H](C1C=CC=CC=1)OC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 314.06900
• Monoisotopic Mass: 314.0685272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.45440

Additional information on Desamino Chloro (S)-Fluoxetine

Desamino Chloro (S)-Fluoxetine: A Comprehensive Overview

Desamino Chloro (S)-Fluoxetine, a derivative of the well-known antidepressant fluoxetine, represents a significant advancement in the field of pharmaceutical chemistry. This compound, identified by its CAS number 114446-51-4, has garnered considerable attention due to its unique chemical structure and potential therapeutic applications. The modification of the fluoxetine molecule to produce Desamino Chloro (S)-Fluoxetine involves the selective alteration of specific functional groups, which imparts distinct pharmacological properties. This introduction aims to provide an in-depth exploration of this compound, its synthesis, pharmacological profile, and the latest research findings that underscore its significance in modern medicine.

The chemical structure of Desamino Chloro (S)-Fluoxetine is characterized by the presence of a chiral center, which is crucial for its pharmacological activity. The (S)-configuration of the amine group plays a pivotal role in determining its binding affinity to serotonin reuptake transporters. This aspect has been extensively studied in recent years, leading to a deeper understanding of the compound's mechanism of action. The synthesis of Desamino Chloro (S)-Fluoxetine involves multi-step organic reactions, including chiral resolution and functional group transformations. Advanced synthetic methodologies have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of Desamino Chloro (S)-Fluoxetine is its potential as a therapeutic agent. Unlike its parent compound, fluoxetine, Desamino Chloro (S)-Fluoxetine exhibits distinct pharmacokinetic and pharmacodynamic properties. These differences make it an attractive candidate for treating various neurological and psychiatric disorders. Recent studies have demonstrated that Desamino Chloro (S)-Fluoxetine may offer improved efficacy and reduced side effects compared to traditional antidepressants. This has sparked considerable interest among researchers who are exploring novel treatment strategies for conditions such as depression, anxiety disorders, and even neurodegenerative diseases.

The pharmacological profile of Desamino Chloro (S)-Fluoxetine has been extensively evaluated through preclinical and clinical studies. These investigations have revealed that the compound exhibits potent serotonin reuptake inhibition, similar to fluoxetine, but with enhanced selectivity and duration of action. Additionally, Desamino Chloro (S)-Fluoxetine has shown promising results in animal models of depression and anxiety, suggesting its potential as a next-generation antidepressant. The compound's ability to modulate serotonin levels in the brain may also have implications for other neurological disorders, including cognitive dysfunction and sleep disturbances.

Recent advancements in analytical chemistry have enabled researchers to gain deeper insights into the pharmacokinetic behavior of Desamino Chloro (S)-Fluoxetine. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been instrumental in characterizing the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies have highlighted the importance of optimizing dosing regimens to maximize therapeutic efficacy while minimizing potential side effects. Furthermore, computational modeling has been employed to predict the compound's interactions with biological targets, providing valuable insights into its mechanism of action.

The therapeutic potential of Desamino Chloro (S)-Fluoxetine extends beyond traditional antidepressant applications. Emerging research suggests that the compound may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of Desamino Chloro (S)-Fluoxetine to modulate neurotransmitter systems may help mitigate neuronal damage and slow disease progression. Additionally, preliminary data indicate that the compound may exhibit anti-inflammatory effects, which could be beneficial in managing chronic inflammatory conditions.

The development of novel pharmaceutical agents requires rigorous safety testing to ensure their clinical viability. Desamino Chloro (S)-Fluoxetine has undergone extensive toxicological studies to evaluate its safety profile. These investigations have focused on assessing potential adverse effects at various doses and exposure durations. The results have been encouraging, demonstrating that Desamino Chloro (S)-Fluoxetine is well-tolerated at therapeutic doses but may require careful monitoring for any signs of toxicity at higher concentrations. This information is crucial for guiding clinical trials and ensuring patient safety during drug development.

The future prospects for Desamino Chloro (S)-Fluoxetine are promising, with ongoing research aimed at further elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this innovative compound closer to clinical use. As our understanding of neurological disorders continues to evolve, Desamino Chloro (S)-Fluoxetine may emerge as a key player in addressing some of the most challenging conditions faced by patients worldwide.